N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(diethylamino)ethyl)cyclohexanecarboxamide hydrochloride

• IUPAC Name: N-[2-(diethylamino)ethyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)cyclohexanecarboxamide;hydrochloride
• InChI: InChI=1S/C21H29N3O3S.ClH/c1-3-23(4-2)10-11-24(20(25)15-8-6-5-7-9-15)21-22-16-12-17-18(27-14-26-17)13-19(16)28-21;/h12-13,15H,3-11,14H2,1-2H3;1H
• InChI Key: WKQWGGAPJRWSOB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=CC3=C(C=C2S1)OCO3)C(=O)C4CCCCC4.Cl
• Molecular Formula: C21H30ClN3O3S
• Molecular Weight: 440.0 g/mol

Description

N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(diethylamino)ethyl)cyclohexanecarboxamide hydrochloride is a useful research compound. Its molecular formula is C21H30ClN3O3S and its molecular weight is 440. The purity is usually 95%.
BenchChem offers high-quality N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(diethylamino)ethyl)cyclohexanecarboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(diethylamino)ethyl)cyclohexanecarboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Several studies have been conducted on benzothiazole derivatives, highlighting their synthesis, structural characterization, and potential biological activities. For instance, research on the development of potent inhibitors of stearoyl-CoA desaturase-1 (SCD-1), which play a crucial role in metabolic diseases, led to the identification of compounds with significant inhibitory activities in both murine and human assays. These compounds demonstrated dose-dependent decreases in plasma desaturation indices, indicating their potential therapeutic applications (Uto et al., 2009).

Spectroscopic Characteristics and Antimicrobial Evaluation

The synthesis and spectral characteristics of various benzothiazole derivatives have been extensively studied, providing valuable insights into their structural properties and potential applications. For example, a study on N-(1-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylamino)-2,2,2-trichloroethyl)carboxamides revealed their complex spectral studies, confirming the structure of synthesized compounds (Zadorozhnii et al., 2019).

Antitumor Agents and EGFR Inhibitors

Several benzothiazole derivatives have been synthesized and evaluated for their cytotoxic activities against various cancer cell lines, demonstrating moderate to excellent potency. These studies indicate the potential of benzothiazole derivatives as antitumor agents and epidermal growth factor receptor (EGFR) inhibitors. One study identified compounds with potent cytotoxic activities and weak effects against normal cells, suggesting their selectivity and potential therapeutic benefits (Zhang et al., 2017).